Cas no 914496-94-9 (4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine)

4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with a chloro group at the 4-position and a benzyl group at the 5-position, along with an amine functionality at the 2-position. This structure imparts versatility in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules. Its chloro and amine groups offer reactive sites for further functionalization, enabling the development of targeted inhibitors or modulators. The benzyl substitution enhances lipophilicity, potentially improving membrane permeability. This compound is valuable in pharmaceutical research, particularly for exploring kinase inhibitors or nucleoside analogs, due to its scaffold's resemblance to purine bases.

4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine structure

914496-94-9 structure

Product Name:4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine

CAS No:914496-94-9

MF:C₁₃H₁₁ClN₄

MW:258.70624089241

MDL:MFCD28098421

CID:2110907

Update Time:2025-08-04

4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine
- 5-benzyl-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine
- CXEFZZVQMALNPE-UHFFFAOYSA-N
- 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine
- MDL： MFCD28098421
- Inchi： 1S/C13H11ClN4/c14-12-11-10(16-13(15)17-12)6-7-18(11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,15,16,17)
- InChI Key： CXEFZZVQMALNPE-UHFFFAOYSA-N
- SMILES： ClC1=C2C(C=CN2CC2C=CC=CC=2)=NC(N)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 282
Topological Polar Surface Area: 56.7

4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D298391-1g	5-benzyl-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine	914496-94-9	95%	1g	$1500	2024-05-24
eNovation Chemicals LLC	D298391-1g	5-benzyl-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine	914496-94-9	95%	1g	$1500	2025-02-19
eNovation Chemicals LLC	D298391-1g	5-benzyl-4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine	914496-94-9	95%	1g	$1500	2025-02-28

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Additional information on 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-amine

Introduction to CAS No 914496-94-9: 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-Amine

CAS No 914496-94-9, commonly referred to as 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-Amine, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-2-Amine is characterized by a fused pyrrole and pyrimidine ring system, with a chlorine substituent at the fourth position and a benzyl group attached at the fifth position. This unique architecture contributes to its intriguing chemical properties and biological interactions.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that it exhibits promising anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The incorporation of the benzyl group enhances its bioavailability and stability, making it a valuable candidate for further preclinical testing.

In addition to its pharmacological significance, the synthesis of CAS No 914496-94-9 has been optimized through advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield but also reduce the environmental footprint of its production process.

The compound's structural versatility has also led to its exploration in other fields, including materials science and sensors development. Its ability to form stable complexes with metal ions makes it a potential candidate for designing novel materials with unique electronic properties.

Furthermore, computational studies have provided insights into the molecular interactions of 4-Chloro-5-benzyl-5H-Pyrrolo[3,2-d]pyrimidin-N-amine with various biomolecules. These studies have revealed that its chlorinated moiety plays a crucial role in modulating its binding affinity towards protein targets, thereby influencing its pharmacokinetic profile.

The global scientific community continues to explore the multifaceted applications of this compound. Collaborative efforts between academia and industry are paving the way for its translation into clinical settings, where it could potentially address unmet medical needs.

In conclusion, CAS No 914496-N-amine represents a cutting-edge molecule with immense potential across multiple disciplines. As research progresses, it is anticipated that this compound will contribute significantly to advancements in medicine and materials science.